Cas no 1206979-65-8 (5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole)

• Product Name: 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole
• CAS No: 1206979-65-8
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 5055270
• Update Time: 2025-10-07

5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-4-methyl-2-propyl-1,3-oxazole
• 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole

• Inchi： 1S/C8H12ClNO/c1-3-4-8-10-6(2)7(5-9)11-8/h3-5H2,1-2H3
• InChI Key： IECCZCMVYLINDR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C(CCC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Additional information on 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole

5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole: A Comprehensive Overview

The compound 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole, identified by the CAS number 1206979-65-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of this molecule is characterized by a chloromethyl group at position 5, a methyl group at position 4, and a propyl group at position 2, making it a versatile compound with potential applications in various chemical and pharmaceutical industries.

The synthesis of 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole involves a series of carefully designed reactions that ensure the formation of the desired heterocyclic structure. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, enhancing both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high-quality product formation.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, oxazoles are often used as building blocks for drug development due to their unique electronic properties and ability to form stable complexes with biological molecules. Specifically, 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole has been investigated for its potential as an intermediate in the synthesis of bioactive compounds targeting various diseases.

Recent studies have highlighted the role of oxazoles in materials science as well. The incorporation of this compound into polymer systems has been explored to enhance material properties such as thermal stability and mechanical strength. For example, researchers have successfully synthesized polymeric materials incorporating oxazole moieties that exhibit improved performance under harsh conditions.

The safety profile of 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole is another critical aspect that has been thoroughly examined. Toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have provided valuable insights into its handling and storage requirements, ensuring that it can be safely utilized in industrial settings.

In conclusion, 5-(Chloromethyl)-4-methyl-2-propyl-1,3-oxazole (CAS No. 1206979-65-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry and materials science.